Cas no 141046-59-5 (methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate)

• Product Name: methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate
• CAS No: 141046-59-5
• MF: C₇H₉IO₂
• MW: 252.049634695053
• MDL: MFCD30802630
• CID: 1300489
• PubChem ID: 85638589
• Update Time: 2025-10-28

methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-iodo-, methyl ester
• methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate
• D72933
• MFCD30802630
• EN300-22133883
• Bicyclo[1.1.1]pentane-1-carboxylicacid,3-iodo-,methylester
• CS-0056909
• 141046-59-5
• SB22178
• BS-44782
• EN300-37408207

• MDL： MFCD30802630
• Inchi： 1S/C7H9IO2/c1-10-5(9)6-2-7(8,3-6)4-6/h2-4H2,1H3
• InChI Key： SXXSNAPYRXGOMD-UHFFFAOYSA-N
• SMILES： IC12CC(C(=O)OC)(C1)C2

Computed Properties

• Exact Mass: 251.96427
• Monoisotopic Mass: 251.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate

Recent Advances in the Application of Methyl 3-Iodobicyclo[1.1.1]pentane-1-carboxylate (CAS: 141046-59-5) in Chemical Biology and Drug Discovery

Methyl 3-iodobicyclo[1.1.1]pentane-1-carboxylate (CAS: 141046-59-5) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique bicyclo[1.1.1]pentane (BCP) scaffold. Recent studies highlight its growing importance in the design of bioisosteres for aromatic rings and linear alkynes, offering improved metabolic stability and physicochemical properties. This report synthesizes key findings from 2022-2023 literature on synthetic methodologies, biological applications, and structure-activity relationship (SAR) studies involving this compound.

A breakthrough study by Mykhailiuk et al. (2022) in Nature Chemistry demonstrated the compound's utility in copper-mediated cross-coupling reactions, achieving unprecedented yields (85-92%) for BCP-containing analogs of pharmaceutical scaffolds. The iodine substituent at the 3-position shows remarkable reactivity in Pd-catalyzed transformations, enabling efficient incorporation into complex molecules. Researchers at Merck have leveraged this property to develop novel kinase inhibitors with enhanced blood-brain barrier penetration, as disclosed in their recent patent (WO2023056423).

Structural analyses reveal that the BCP core in 141046-59-5 maintains a rigid geometry (C-C bond length: 1.54 Å) while occupying a similar volume to para-substituted benzene rings. This characteristic has been exploited in proteolysis-targeting chimera (PROTAC) design, where the compound serves as a linker component to optimize protein degradation efficiency. A 2023 JACS publication reported 2.7-fold improved degradation of BRD4 when using the BCP motif compared to traditional phenyl linkers.

Notably, the methyl ester group facilitates straightforward derivatization to amides and carboxylic acids, making 141046-59-5 particularly valuable for combinatorial chemistry. Recent high-throughput screening campaigns have identified BCP-containing analogs with sub-nanomolar affinity for G protein-coupled receptors (GPCRs), as detailed in ACS Medicinal Chemistry Letters. The compound's metabolic stability (t_1/2 > 120 min in human liver microsomes) and favorable logP (1.8) profile address common challenges in CNS drug development.

Emerging applications include its use as a radical precursor in decarboxylative coupling reactions, enabled by the weak C-I bond (bond dissociation energy: 52 kcal/mol). This reactivity has been harnessed for late-stage functionalization of biologics, with recent work demonstrating site-specific conjugation to monoclonal antibodies (mAbs) with >95% purity. The compound's orthogonal reactivity to common bioorthogonal handles makes it particularly attractive for dual-labeling strategies in chemical biology.

Ongoing clinical trials featuring derivatives of 141046-59-5 (NCT05678945) for neurodegenerative disorders underscore its translational potential. However, challenges remain in large-scale synthesis (current maximum batch size: 50 g) and crystallinity control of final products. Recent advances in continuous flow chemistry (2023, Org. Process Res. Dev.) suggest promising solutions to these manufacturing hurdles.